Cas no 1558524-04-1 (1,3,5-Triazin-2-amine, 4-chloro-6-(4-methyl-1,2,3-thiadiazol-5-yl)-)

• Product Name: 1,3,5-Triazin-2-amine, 4-chloro-6-(4-methyl-1,2,3-thiadiazol-5-yl)-
• CAS No: 1558524-04-1
• MF: C₆H₅ClN₆S
• MW: 228.662096738815
• CID: 5263339
• Update Time: 2025-06-26

1,3,5-Triazin-2-amine, 4-chloro-6-(4-methyl-1,2,3-thiadiazol-5-yl)- Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Triazin-2-amine, 4-chloro-6-(4-methyl-1,2,3-thiadiazol-5-yl)-

• Inchi： 1S/C6H5ClN6S/c1-2-3(14-13-12-2)4-9-5(7)11-6(8)10-4/h1H3,(H2,8,9,10,11)
• InChI Key： XZNIJJNLORKKAI-UHFFFAOYSA-N
• SMILES： N1=C(C2SN=NC=2C)N=C(Cl)N=C1N

Additional information on 1,3,5-Triazin-2-amine, 4-chloro-6-(4-methyl-1,2,3-thiadiazol-5-yl)-

Introduction to 1,3,5-Triazin-2-amine, 4-chloro-6-(4-methyl-1,2,3-thiadiazol-5-yl) and Its Applications in Modern Chemical Biology

The compound with the CAS no. 1558524-04-1, known as 1,3,5-Triazin-2-amine, 4-chloro-6-(4-methyl-1,2,3-thiadiazol-5-yl), represents a significant advancement in the field of chemical biology and pharmaceutical research. This heterocyclic compound has garnered considerable attention due to its unique structural properties and versatile applications in drug discovery and molecular chemistry. The synergistic combination of a triazine core with a thiadiazole substituent has opened up new avenues for developing novel therapeutic agents with enhanced biological activity.

1,3,5-Triazin-2-amine, 4-chloro-6-(4-methyl-1,2,3-thiadiazol-5-yl) belongs to a class of compounds that exhibit remarkable stability and reactivity, making them valuable intermediates in synthetic chemistry. The presence of the chloro and methyl-thiadiazole groups introduces specific functional handles that can be exploited for further chemical modifications. These modifications are crucial for tailoring the compound's pharmacokinetic properties, improving its solubility, and enhancing its binding affinity to biological targets.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various disease pathways. 1,3,5-Triazin-2-amine, 4-chloro-6-(4-methyl-1,2,3-thiadiazol-5-yl) has emerged as a promising scaffold for designing molecules that interact with enzymes and receptors involved in cancer metabolism and inflammation. Studies have demonstrated its potential in modulating key signaling pathways such as PI3K/Akt and MAPK, which are frequently dysregulated in malignant conditions.

The thiadiazole moiety is particularly noteworthy for its ability to engage with biological systems in multiple ways. It can act as a hydrogen bond acceptor or donor, facilitating interactions with protein surfaces. Additionally, the electron-deficient nature of the triazine ring enhances its binding capabilities to metal ions and other electrophilic centers. These features make it an excellent candidate for developing chelating agents or metallo-drugs that require precise coordination with biological cofactors.

Recent advancements in computational chemistry have enabled the rational design of 1,3,5-Triazin-2-amine derivatives by predicting their binding modes to target proteins. Molecular docking studies have revealed that this compound can effectively disrupt aberrant protein-protein interactions implicated in neurodegenerative disorders such as Alzheimer's disease. The chloro substituent at the 4-position of the triazine ring provides a site for further derivatization through nucleophilic aromatic substitution or cross-coupling reactions.

The synthesis of 1,3,5-Triazin-2-amine derivatives has been optimized to ensure high yields and purity levels suitable for preclinical studies. Modern synthetic methodologies leverage transition-metal catalysis to introduce desired functional groups with minimal side reactions. For instance, palladium-catalyzed C-H activation has been employed to install aryl or heteroaryl moieties at specific positions within the triazine framework.

One of the most exciting applications of this compound is in the development of antimicrobial agents. The combination of triazine and thiadiazole scaffolds has shown efficacy against resistant bacterial strains by inhibiting essential metabolic enzymes like dihydrofolate reductase (DHFR). This dual-action mechanism not only enhances therapeutic outcomes but also reduces the likelihood of developing drug resistance.

Furthermore, 1 ,3 ,5 -Triazin -2 -amine , 4 -chloro -6 -(4 -methyl -1 ,2 ,3 -thiadiazol -5 -yl) has found utility in materials science as a building block for conductive polymers and organic semiconductors. Its rigid structure allows for effective π-stacking interactions between molecules when incorporated into polymer chains or thin films. Such materials are being explored for applications in flexible electronics and energy storage devices.

The pharmaceutical industry continues to invest heavily in exploring novel derivatives of this compound due to its broad spectrum of activity and favorable pharmacokinetic properties. Preclinical trials have highlighted its potential as an anti-inflammatory agent by inhibiting cyclooxygenase (COX) enzymes without causing significant gastrointestinal side effects compared to traditional NSAIDs.

Future research directions include investigating the compound's role in modulating immune responses through interaction with toll-like receptors (TLRs) or other immune checkpoint proteins. By fine-tuning its structure through structure-based drug design techniques, 1 ,3 ,5 -Triazin -2 -amine , 4 -chloro -6 -(4 -methyl -1 ,2 ,3 -thiadiazol -5 -yl) could emerge as a key player in immunotherapy regimens targeting autoimmune diseases or cancer treatment resistance.

In conclusion, 1 ,3 ,5 -Triazin -2 -amine , 4 -chloro -6 -(4 -methyl -1 ,2 ,3 -thiadiazol -5 -yl) represents a cornerstone compound in modern chemical biology with far-reaching implications across multiple disciplines including medicine, materials science,and nanotechnology . Its unique structural features offer unparalleled opportunities for innovation, paving way toward next-generation therapeutics designed at atomic precision levels using cutting-edge synthetic methods coupled with advanced computational tools . As research progresses, this versatile molecule promises yet more groundbreaking discoveries waiting just beyond our current scientific horizon .